Cas no 42461-84-7 (Flunixin meglumine)

Flunixin meglumine Properties

Names and Identifiers

• Flunixin meglumine
• 2-{[2-Methyl-3-(trifluoromethyl)phenyl]amino}nicotinic acid - 1-deoxy-1-(methylamino)-D-glucitol (1:1)
• 3-pyridinecarboxylic acid, 2-[[2-methyl-3-(trifluoromethyl)phenyl]amino]-, compd. with D-glucitol, 1-deoxy-1-(methylamino)- (1:1)
• 2-{[2-methyl-3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylic acid - 1-deoxy-1-(methylamino)-D-glucitol (1:1)
• 1-deoxy-1-(methylamino)-d-glucito-2-((2-methyl-3-(trifluoromethyl)phenyl)amino
• Flunixin meglumin
• 1-BOC-3-Azetidinone
• Flunixin (meglumine)
• 2-[[2-Methyl-3-(trifluoromethyl)phenyl]amino]-3-pyridinecarboxylic acid meglumine salt Banamine
• 2-[[2-Methyl-3-(trifluoromethyl)phenyl]amino]-3-pyridinecarboxylic acid meglumine salt
• Banamine
• 1-Deoxy-1-(methylamino)-D-glucitol 2-[2-methyl-3-(perfluoromethyl)anilino]nicotinate
• Chloromethane
• 42461-84-7
• (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentaol2-((2-methyl-3-(trifluoromethyl)phenyl)amino)nicotinate
• EINECS 255-836-0
• HMS3884J07
• SR-05000001901-1
• UNII-8Y3JK0JW3U
• HY-B0386
• Flunixin meglumine salt
• 1-Deoxy-1-(methylamino)-D-glucitol 2-(2-methyl-3-(perfluoromethyl)anilino)nicotinate
• Flunixin meglumine 100 microg/mL in Acetonitrile
• NCGC00180889-01
• Flunixin meglumine, >=98% (HPLC)
• SCHEMBL43691
• (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol;2-[2-methyl-3-(trifluoromethyl)anilino]pyridine-3-carboxylic acid
• Pharmakon1600-01505113
• H10204
• BSPBio_002558
• Banamine (Veterinary)
• finadyne
• 8Y3JK0JW3U
• 2-{[2-methyl-3-(trifluoromethyl)phenyl]amino}nicotinic acid--1-deoxy-1-(methylamino)-D-glucitol (1/1)
• Sch 14714 meglumine
• Flunixin Meglumine Solution
• Q27145782
• D-Glucitol, 1-deoxy-1-(methylamino)-, 2-((2-methyl-3-(trifluoromethyl)phenyl)amino)-3-pyridinecarboxylate (salt)
• KS-5126
• NSC 759583
• CCG-213338
• FLUNIXIN MEGLUMINE [GREEN BOOK]
• DTXCID9025584
• 2-((2-Methyl-3-(trifluoromethyl)-phenyl)amino)-3-pyridinecarboxylic acid with meglumine compounded
• CHEBI:76144
• CHEMBL1733447
• MLS002153985
• Flunixin-S
• MLS001333159
• Flunixin meglumine injectable solution
• Flunixin Meglumine [USAN]
• Flunixin meglumine, European Pharmacopoeia (EP) Reference Standard
• AKOS015895954
• Banamine, Banamine-S
• FLUNIXIN MEGLUMINE [MART.]
• FLUNIXIN MEGLUMINE [USP-RS]
• Flunixin meglumine (USP)
• FLUNIXIN MEGLUMINE (MART.)
• SW196448-3
• Flunixin Injection
• HMS2234K05
• Banamine [vetarynary] (TN)
• 2-(alpha(sup 3),alpha(sup 3),alpha(sup 3)-Trifluoro-2,3-xylidino)nicotinic acid compound with 1-deoxy-1-(methylamino)-D-glucitol (1:1)
• HMS2093I10
• Flumeglumine
• FLUNIXIN MEGLUMINE (USP MONOGRAPH)
• SPECTRUM1505113
• (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentaol 2-((2-methyl-3-(trifluoromethyl)phenyl)amino)nicotinate
• Flunixin Meglumine Injection
• FLUNIXIN MEGLUMINE SALT [MI]
• AB00920714_06
• Flunixin meglumine (USAN:USP)
• SR-05000001901-3
• Flunazine-S
• Flunixin Injection-S
• 1-deoxy-1-(methylazaniumyl)-D-glucitol 2-{[2-methyl-3-(trifluoromethyl)phenyl]amino}nicotinate
• AC-6012
• Flunixin Meglumine, Pharmaceutical Secondary Standard; Certified Reference Material
• Banamine Granules
• Sch-14714 meglumine
• 2-(.ALPHA.(SUP 3),.ALPHA.(SUP 3),.ALPHA.(SUP 3)-TRIFLUORO-2,3-XYLIDINO)NICOTINIC ACID COMPOUND WITH 1-DEOXY-1-(METHYLAMINO)-D-GLUCITOL (1:1)
• Flunixin N-methylglucanine
• Banamine (vetarynary)
• (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentaol 2-(2-methyl-3-(trifluoromethyl)phenylamino)nicotinate
• Banamine Paste
• Flunazine
• SR-05000001901
• Flunixin meglumine, United States Pharmacopeia (USP) Reference Standard
• NSC759583
• D04216
• Flunixin meglumine [USAN:USP]
• s2108
• Q-201124
• FLUNIXIN MEGLUMINE [USP MONOGRAPH]
• AB00920714_05
• FLUNIXIN MEGLUMINE (USP-RS)
• SMR000875279
• MFCD01725419
• NSC-759583
• +Expand

• MDL： MFCD01725419
• InChIKey： MGCCHNLNRBULBU-WZTVWXICSA-N
• Inchi： 1S/C14H11F3N2O2.C7H17NO5/c1-8-10(14(15,16)17)5-2-6-11(8)19-12-9(13(20)21)4-3-7-18-12;1-8-2-4(10)6(12)7(13)5(11)3-9/h2-7H,1H3,(H,18,19)(H,20,21);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
• SMILES： CC1=C(C=CC=C1C(F)(F)F)NC(N=CC=C2)=C2C(O)=O.O[C@H]([C@@H](O)CNC)[C@H](O)[C@H](O)CO

Computed Properties

• Exact Mass: 491.18800
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 10
• Monoisotopic Mass: 491.187935
• Heavy Atom Count: 34
• Complexity: 510
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 175

Experimental Properties

• LogP: 0.95620
• PSA: 175.40000
• Water Partition Coefficient: dissolution
• Boiling Point: 378.7°C at 760 mmHg
• Melting Point: 136.6-137.4 °C
• Vapor Pressure: No data available
• Flash Point: 182.8 °C
• Solubility: H2O: freely soluble
• Color/Form: solid
• Solubility: Soluble in water
• Density: 1.403